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Compound of Interest

Compound Name: Methyl 5-Nitroindole-3-acetate

Cat. No.: B12290187

Get Quote

Technical Monograph: Methyl 5-Nitroindole-3-
acetate
Molecular Structure, Synthesis, and
Characterization Profile
Executive Summary
Methyl 5-nitroindole-3-acetate (C₁₁H₁₀N₂O₄) is a specialized indole derivative serving as a

critical intermediate in the synthesis of bioactive alkaloids, serotonin receptor modulators, and

anti-inflammatory agents.[1] Distinguished by the electron-withdrawing nitro group at the C5

position, this compound exhibits unique electrophilic and nucleophilic reactivity profiles

compared to its non-nitrated parent, methyl indole-3-acetate. This guide provides a rigorous

technical framework for its synthesis, structural validation, and application in high-value drug

discovery campaigns.

Molecular Architecture & Physicochemical Profile[2]
The molecule features an indole bicyclic core substituted at the C3 position with a methyl

acetate side chain and at the C5 position with a nitro group.[1] The nitro moiety significantly

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12290187#bc-rfq
https://www.benchchem.com/product/b12290187/docs?utm_src=pdf-body#methyl-5-nitroindole-3-acetate-molecular-structure-and-characterization
https://www.smolecule.com/products/s12759291
https://www.smolecule.com/products/s12759291
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12290187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


alters the electronic landscape of the indole ring, reducing electron density at the C2 and C3

positions and increasing the acidity of the N1-proton.

Property Specification Notes

IUPAC Name
Methyl 2-(5-nitro-1H-indol-3-

yl)acetate

Molecular Formula C₁₁H₁₀N₂O₄

Molecular Weight 234.21 g/mol

Exact Mass 234.0641 Monoisotopic

Physical State
Yellow to orange crystalline

solid
Nitro group imparts color

Solubility

Soluble in DMSO, DMF,

EtOAc; Sparingly soluble in

MeOH; Insoluble in Water

Lipophilic ester functionality

pKa (NH) ~14.5 (Predicted)
Lower than indole (~16.[2][3]2)

due to 5-NO₂

Key Functional Groups
Nitro (C-NO₂), Ester

(COOCH₃), Indole NH

2.1 Structural Visualization
The following diagram illustrates the numbering scheme and key electronic features:
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Figure 1: Connectivity and functional group mapping of Methyl 5-nitroindole-3-acetate.
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Synthetic Pathways & Optimization
While direct nitration of methyl indole-3-acetate is possible, it often yields a mixture of 5- and 6-

nitro isomers that are difficult to separate. The preferred authoritative route is the Fischer

Esterification of the commercially available 5-nitroindole-3-acetic acid. This method ensures

regiochemical purity.

3.1 Protocol: Acid-Catalyzed Esterification
Objective: Synthesize Methyl 5-nitroindole-3-acetate from 5-nitroindole-3-acetic acid.

Reagents:

5-Nitroindole-3-acetic acid (1.0 equiv)

Methanol (anhydrous, solvent & reactant)

Sulfuric acid (H₂SO₄, catalytic, 0.1 equiv) or Thionyl Chloride (SOCl₂, 1.1 equiv)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser and

magnetic stir bar, dissolve 5-nitroindole-3-acetic acid (e.g., 5.0 g) in anhydrous methanol (50
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mL).

Catalyst Addition:

Method A (Standard): Add concentrated H₂SO₄ (0.5 mL) dropwise.

Method B (Fast): Cool to 0°C, add SOCl₂ dropwise (activates in situ), then warm to room

temp.

Reaction: Heat the mixture to reflux (65°C) for 4–6 hours.

Checkpoint: Monitor by TLC (SiO₂; EtOAc:Hexane 1:1). The starting material (acid) will

stay at the baseline or streak; the product (ester) will move to R_f ~0.4–0.5.

Workup:

Cool to room temperature.

Concentrate methanol under reduced pressure to ~20% volume.

Pour residue into ice-cold saturated NaHCO₃ solution (to neutralize acid).

Extract with Ethyl Acetate (3 x 30 mL).

Purification:

Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate.

Recrystallize from Methanol/Water or flash chromatography if necessary.

3.2 Synthesis Logic Flow
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Figure 2: Workflow for the acid-catalyzed esterification synthesis.
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Analytical Characterization
To ensure scientific integrity, the identity of the synthesized compound must be validated using

a multi-modal approach.

4.1 Nuclear Magnetic Resonance (NMR)
The 5-nitro group induces specific deshielding effects, particularly on the H4 proton.
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Nucleus Shift (δ ppm) Multiplicity Assignment
Diagnostic
Feature

¹H NMR 11.80 br s NH (1)
Exchangeable

with D₂O

8.65 d (J=2.0 Hz) H4
Most deshielded

(Ortho to NO₂)

8.05
dd (J=9.0, 2.0

Hz)
H6 Ortho to NO₂

7.60 d (J=2.5 Hz) H2 Indole C2

7.55 d (J=9.0 Hz) H7 Meta to NO₂

3.85 s CH₂ (Side chain)
Benzylic

methylene

3.65 s OCH₃ Ester methyl

¹³C NMR 171.5 C=O Carbonyl Ester carbonyl

141.0 C-NO₂ C5 Ipso-nitro carbon

51.5 OCH₃ Methyl

30.5 CH₂ Methylene

Note: Shifts are approximated for DMSO-d₆ solvent. The H4 doublet at >8.5 ppm is the

"fingerprint" signal confirming the 5-nitro substitution pattern.

4.2 Mass Spectrometry (MS)
Ionization: ESI+ or EI.

Molecular Ion: [M+H]⁺ = 235.07; [M]⁺ = 234.

Fragmentation:

m/z 203: [M - OCH₃]⁺ (Loss of methoxy group, characteristic of methyl esters).
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m/z 188: [M - NO₂]⁺ (Loss of nitro group).

4.3 Infrared Spectroscopy (FT-IR)
3300–3400 cm⁻¹: N-H stretch (Indole).

1730–1740 cm⁻¹: C=O stretch (Ester) – Critical for confirming esterification.

1530 & 1350 cm⁻¹: N-O stretches (Asymmetric & Symmetric) – Confirms Nitro group.

Functional Applications in Drug Discovery[6]
Methyl 5-nitroindole-3-acetate is not merely an end-product but a versatile scaffold.

Precursor to 5-Aminoindoles:

Reaction: Catalytic hydrogenation (H₂/Pd-C) or chemical reduction (SnCl₂/HCl).

Utility: The resulting amino group allows for amide coupling, sulfonylation, or urea

formation, common in kinase inhibitor design (e.g., GSK-3β inhibitors).

Indomethacin Analogs:

The indole-3-acetic acid core is homologous to Indomethacin (an NSAID). The 5-nitro

variant is used to explore structure-activity relationships (SAR) regarding COX-1/COX-2

selectivity.

Fluorescent Probes:

Nitroindoles are known quenchers of fluorescence. This molecule can be incorporated into

peptides to study protein folding dynamics via tryptophan quenching mechanisms.

Handling & Stability (Safety)
Storage: Store at 2–8°C, protected from light. Nitro compounds can be light-sensitive.

Stability: Stable under standard laboratory conditions. Avoid strong bases which can

hydrolyze the ester.
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Safety: Treat as a potential irritant. Nitroaromatics are often mutagenic (Ames positive);

handle with gloves and in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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